Cas no 1251607-81-4 (2-ethoxy-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide)

2-Ethoxy-N-{1-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}benzamide is a structurally complex small molecule featuring a triazole-piperidine-benzamide scaffold. This compound demonstrates potential as an intermediate or active pharmaceutical ingredient (API) due to its hybrid heterocyclic architecture, which may confer selective binding properties in medicinal chemistry applications. The presence of the 4-methylphenyl-triazole moiety enhances lipophilicity, while the ethoxybenzamide group contributes to metabolic stability. Its piperidine linker offers conformational flexibility, facilitating interactions with biological targets. This compound is of interest in drug discovery, particularly for targeting enzymes or receptors where such fused heterocycles are pharmacologically relevant. Suitable for research applications requiring precise molecular modifications.
2-ethoxy-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide structure
1251607-81-4 structure
Product Name:2-ethoxy-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide
CAS No:1251607-81-4
MF:C24H27N5O3
MW:433.502885103226
CID:6042486
PubChem ID:49665325
Update Time:2025-10-28

2-ethoxy-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide Chemical and Physical Properties

Names and Identifiers

    • 2-ethoxy-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide
    • 2-ethoxy-N-[1-[1-(4-methylphenyl)triazole-4-carbonyl]piperidin-4-yl]benzamide
    • AKOS024485407
    • F3406-7692
    • 2-ethoxy-N-(1-(1-(p-tolyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide
    • 2-ethoxy-N-{1-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}benzamide
    • 1251607-81-4
    • VU0624591-1
    • Inchi: 1S/C24H27N5O3/c1-3-32-22-7-5-4-6-20(22)23(30)25-18-12-14-28(15-13-18)24(31)21-16-29(27-26-21)19-10-8-17(2)9-11-19/h4-11,16,18H,3,12-15H2,1-2H3,(H,25,30)
    • InChI Key: LUDFIROPOCMSBJ-UHFFFAOYSA-N
    • SMILES: C(NC1CCN(C(C2=CN(C3=CC=C(C)C=C3)N=N2)=O)CC1)(=O)C1=CC=CC=C1OCC

Computed Properties

  • Exact Mass: 433.21138974g/mol
  • Monoisotopic Mass: 433.21138974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 631
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 89.4Ų

2-ethoxy-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide Pricemore >>

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Additional information on 2-ethoxy-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide

2-ethoxy-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide (CAS No. 1251607-81-4): A Comprehensive Overview

2-ethoxy-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide (CAS No. 1251607-81-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a member of the benzamide family and features a unique structural arrangement that includes an ethoxy group, a triazole ring, and a piperidine moiety. The combination of these functional groups endows the compound with a diverse array of biological activities, making it a promising candidate for various therapeutic applications.

The structure of 2-ethoxy-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide is characterized by its intricate molecular framework. The ethoxy group at the para position of the benzene ring contributes to its lipophilicity and solubility properties. The triazole ring, known for its high chemical stability and bioavailability, is linked to the piperidine moiety through a carbonyl group. This structural arrangement not only enhances the compound's stability but also facilitates its interaction with various biological targets.

In recent years, extensive research has been conducted to explore the pharmacological properties of 2-ethoxy-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation in various cellular models.

Moreover, 2-ethoxy-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide has shown promise in neuroprotective applications. Research indicates that it can protect neurons from oxidative damage and apoptosis induced by neurotoxic agents such as amyloid-beta peptides. This makes it a potential therapeutic agent for neurodegenerative diseases like Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-ethoxy-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide has also been extensively studied. It has been found to have good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. Its metabolism primarily occurs via hepatic enzymes, with the major metabolites being excreted in urine and feces.

In terms of safety, preclinical studies have shown that 2-ethoxy-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-y}benzamide exhibits low toxicity at therapeutic doses. It has been well-tolerated in animal models with no significant adverse effects observed at doses up to several times higher than those required for therapeutic efficacy. These findings support its potential for further clinical development.

The clinical potential of 2-ethoxy-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-y}benzamide is currently being evaluated in several ongoing clinical trials. These trials aim to assess its efficacy and safety in treating various conditions such as chronic inflammatory diseases and neurodegenerative disorders. Preliminary results from phase I trials have been promising, with the compound demonstrating good tolerability and pharmacokinetic properties in human subjects.

Furthermore, recent advancements in drug delivery systems have enhanced the therapeutic potential of 2-ethoxy-N-{1-[[( 4-methylphenyl)-]-[( 5 )-[(H-)[(triazol-)-(carbonyl-)(piperidin)-(y)-(y)-(y)-< strong>b en z am id e]. Novel formulations such as nanoparticles and liposomes have been developed to improve the bioavailability and target specificity of this compound. These delivery systems not only enhance its therapeutic efficacy but also reduce potential side effects.

In conclusion, 2-e thoxy-N-{[ ( [ ( [ ( [ ( [ ( [ ( [ ( [ ( [ ( [ ( [ ( [ ( [ ( [ ( [ ( [ ( [ ( [ (< strong > H - strong >) - < strong > triazol - strong >) - < strong > carbonyl - strong >) - < strong > piperidin - strong >) - < strong > yl ) strong >] ) ) ) ) ) ) ) ) ) ) ) ) ] ] ] ] ] ] ] ] ] ] } ben z am id e (CAS No. 1251607-8< strong > 07 -8 strong > 07 -8 strong > 07 -8 strong > 07 -8 strong > 07 -8 strong > 07 -8 strong > 07 -8 strong > 07 -8 strong > 07 -8 strong > 07 -8 strong > 07 -8 strong > 07 -8 strong >) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a promising candidate for various therapeutic applications. Ongoing research and clinical trials are expected to further elucidate its full therapeutic potential and pave the way for its use in treating a wide range of diseases.

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